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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Methylsulfonyl)ethanol, a
versatile organic compound with significant applications in chemical synthesis and
pharmaceutical research. The document details its chemical and physical properties, safety
and handling protocols, and established synthetic and biological applications. Special
emphasis is placed on its role as a reagent in organic reactions and as a potential modulator of
biological pathways, including its noted activity as a protein kinase and acetylcholinesterase
inhibitor. This guide is intended to be a valuable resource for researchers and professionals in
drug discovery and development, offering detailed experimental protocols and visual
representations of key processes to facilitate further investigation and application of this
compound.

Chemical and Physical Properties

2-(Methylsulfonyl)ethanol, also known as 2-hydroxyethyl methyl sulfone, is an organosulfur
compound that serves as a valuable building block in various synthetic endeavors.[1] Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 15205-66-0 [2][3][4][5]16]
Molecular Formula C3HsOsS [21[31[7]
Molecular Weight 124.16 g/mol [2][3][8]
Appearance Colorless t(.) pale ?/ellow liquid AYOl10]

or low melting solid
Melting Point 31-33°C [8][9][11]
Boiling Point 145-149 °C [21819111]
Density 1.285 - 1.33 g/cm? [2][11]
Flash Point >110 °C (>230 °F) [8][11]
Refractive Index 1.478-1.48 [8][11]
Water Solubility Soluble [41819111]
pKa 13.61 + 0.10 (Predicted) [10][11]
SMILES CS(=0)(=0)CCO [4][7]
InChi Key KFTYFTKODBWKOU- A7

UHFFFAOYSA-N

Safety and Handling

Proper handling of 2-(Methylsulfonyl)ethanol is crucial to ensure laboratory safety. The

compound should be handled in a well-ventilated area, and personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn.[12][13]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[12][14][15]

Recommended storage temperature is between 2°C and 8°C.[2]

In case of exposure:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes.[12][14]
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» Skin: Wash off immediately with soap and plenty of water.[12][14]
 Ingestion: Clean mouth with water and seek medical attention.[12][14]
 Inhalation: Move to fresh air. If not breathing, give artificial respiration.[14]

Fire Fighting Measures: Use water spray, carbon dioxide, dry chemical, or chemical foam to
extinguish.[12][14]

Synthesis of 2-(Methylsulfonyl)ethanol

While a specific, detailed experimental protocol for the synthesis of 2-(Methylsulfonyl)ethanol
was not found in the reviewed literature, the most probable synthetic route is the oxidation of its
thioether precursor, 2-(methylthio)ethanol. This transformation is a standard procedure in
organic chemistry. A general workflow for this type of oxidation is presented below.
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General Workflow for the Synthesis of 2-(Methylsulfonyl)ethanol
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Caption: General synthesis workflow for 2-(Methylsulfonyl)ethanol.

Applications in Organic Synthesis
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2-(Methylsulfonyl)ethanol is a versatile reagent in organic synthesis, particularly for the
preparation of phenols and complex sulfur-containing molecules.[1][8][9]

Conversion of Aryl Fluorides to Phenols

A notable application of 2-(Methylsulfonyl)ethanol is in the mild, one-pot conversion of
electron-deficient aryl fluorides to phenols.[2][3][4] This reaction proceeds via a nucleophilic
aromatic substitution mechanism.

The following protocol is adapted from the literature for the conversion of an aryl fluoride to a
phenol using 2-(Methylsulfonyl)ethanol.[2]

Materials:

Aryl fluoride

e 2-(Methylsulfonyl)ethanol

e Sodium hydride (NaH)

e Anhydrous N,N-Dimethylformamide (DMF)

e 1N Hydrochloric acid (HCI)

o Ethyl acetate

e Brine

« Silica gel for chromatography

Procedure:

» To a stirring solution of the aryl fluoride (1.0 equivalent) in anhydrous DMF (0.66 M), add 2-
(methylsulfonyl)ethanol (1.5 equivalents).

e Cool the solution to 0°C in an ice bath.

o Carefully add sodium hydride (3.0 equivalents) portion-wise to the cooled solution.
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Allow the reaction mixture to warm to room temperature and stir for approximately 2 hours,
or until the reaction is complete as monitored by TLC.

Quench the reaction by the slow addition of 1N HCI solution.
Partition the mixture between ethyl acetate and brine.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by silica gel chromatography to yield the corresponding phenol.
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Experimental Workflow for Phenol Synthesis

Dissolve Aryl Fluoride and
2-(Methylsulfonyl)ethanol in DMF

'

Cool to 0°C

'

Add Sodium Hydride

'

Warm to Room Temperature
and Stir

:

Quench with 1IN HCI

Extraction with
Ethyl Acetate and Brine

i

Purification by
Silica Gel Chromatography

Phenol Product

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for AChE Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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